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Compound Name: Porothramycin A

Cat. No.: B15564662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Porothramycin A is a potent antitumor antibiotic belonging to the pyrrolo[1][2]benzodiazepine

(PBD) class of natural products. Produced by the bacterium Streptomyces albus, it exhibits

significant antimicrobial activity against Gram-positive bacteria and various anaerobic species.

Its primary mechanism of action involves the sequence-selective alkylation of DNA, leading to

the inhibition of nucleic acid synthesis and ultimately, cell death. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of Porothramycin A, including available data on its cytotoxicity and antitumor

efficacy. Detailed experimental methodologies for its isolation, purification, and biological

evaluation are also presented to support further research and development efforts.

Chemical Structure and Physicochemical Properties
Porothramycin A is characterized by a tricyclic pyrrolo[1][2]benzodiazepine core structure.[1]

It is the natural free hydroxyl form of the porothramycin complex, with Porothramycin B being

its crystalline methyl ether form.

Chemical Structure:

IUPAC Name: (E)-3-[(6R)-6-hydroxy-4-methoxy-11-oxo-5,6,6a,7-tetrahydropyrrolo[2,1-

c]benzodiazepin-8-yl]-N,N-dimethylprop-2-enamide
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Molecular Formula: C₁₈H₂₁N₃O₄

Molecular Weight: 343.38 g/mol

CAS Number: 110652-73-8

SMILES: CN(C)C(=O)/C=C/C1=CN2C(C1)--INVALID-LINK--O

InChI: InChI=1S/C18H21N3O4/c1-20(2)15(22)8-7-11-9-13-17(23)19-16-12(18(24)21(13)10-

11)5-4-6-14(16)25-3/h4-8,10,13,17,19,23H,9H2,1-3H3/b8-7+/t13?,17-/m1/s1

A summary of the known physicochemical properties of Porothramycin A is provided in Table

1.

Table 1: Physicochemical Properties of Porothramycin A

Property Value Reference

Appearance Data not available

Melting Point Data not available

Boiling Point 634.9 °C at 760 mmHg

Density 1.35 g/cm³

Refractive Index 1.65

Solubility Data not available

Biological and Pharmacological Properties
Mechanism of Action
Porothramycin A, as a member of the PBD family, functions as a DNA alkylating agent. These

compounds covalently bind to the N2 position of guanine bases in the minor groove of DNA.

This interaction can lead to the formation of DNA adducts, which interfere with DNA replication

and transcription, ultimately triggering cell cycle arrest and apoptosis. The sequence-selective

nature of this binding contributes to its potent biological activity.
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Porothramycin A's DNA Alkylation Mechanism

Antimicrobial Activity
Porothramycin A demonstrates notable activity against Gram-positive bacteria and various

anaerobic microorganisms. Specific minimum inhibitory concentration (MIC) values for
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Porothramycin A against a panel of bacteria have not been extensively reported in publicly

available literature.

Antitumor Activity
Porothramycin A has shown significant antitumor properties. In vivo studies have

demonstrated its ability to prolong the survival times of mice with implanted experimental

tumors, including Leukemia L1210, Leukemia P388, and melanoma models. However, specific

quantitative data on its in vitro cytotoxicity (e.g., IC₅₀ values) against various cancer cell lines

are not readily available in the current literature.

Experimental Protocols
Isolation and Purification of Porothramycin A from
Streptomyces albus
The following is a generalized workflow for the isolation and purification of Porothramycin A
based on common methodologies for natural product extraction from Streptomyces species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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